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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sudan Orange G-d5, a deuterated

analog of the synthetic azo dye Sudan Orange G. This document is intended for professionals

in research, analytical chemistry, and drug development who utilize stable isotope-labeled

compounds as internal standards for quantitative analysis. This guide covers the compound's

chemical and physical properties, proposed synthesis, and detailed experimental protocols for

its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction
Sudan Orange G is a synthetic, fat-soluble azo dye. Due to its potential carcinogenicity, its use

as a food additive is prohibited in many countries. Consequently, sensitive and accurate

analytical methods are required for its detection in various food matrices and environmental

samples. The use of a stable isotope-labeled internal standard, such as Sudan Orange G-d5,

is the gold standard for achieving precise and accurate quantification by mass spectrometry. By

incorporating five deuterium atoms, Sudan Orange G-d5 has a higher mass-to-charge ratio

than its unlabeled counterpart, allowing for its clear distinction in mass spectrometric analysis

while maintaining nearly identical chemical and physical properties.

Chemical and Physical Properties
The chemical and physical properties of Sudan Orange G and its deuterated analog, Sudan
Orange G-d5, are summarized in the tables below. These properties are crucial for developing
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analytical methods, including solvent selection for extraction and liquid chromatography.

Table 1: Chemical Properties of Sudan Orange G and Sudan Orange G-d5

Property Sudan Orange G Sudan Orange G-d5

Systematic Name 4-(phenylazo)resorcinol 4-(phenyl-d5-azo)resorcinol

Synonyms
2,4-Dihydroxyazobenzene,

Solvent Orange 1
Deuterated Sudan Orange G

CAS Number 2051-85-6[1] Not available

Molecular Formula C₁₂H₁₀N₂O₂[1] C₁₂H₅D₅N₂O₂[2]

Molecular Weight 214.22 g/mol [1] 219.25 g/mol [2]

Table 2: Physical Properties of Sudan Orange G

Property Value

Appearance Red-orange powder

Melting Point 143-146 °C

Solubility
Soluble in ethanol and ether; slightly soluble in

water[3]

Storage Temperature Room temperature

Synthesis of Sudan Orange G-d5
A detailed, peer-reviewed synthesis protocol for Sudan Orange G-d5 is not readily available in

the public domain. However, based on the general synthesis of azo dyes and deuterated

aromatic compounds, a plausible synthetic route is proposed. The synthesis involves the

diazotization of aniline-d5 followed by an azo coupling reaction with resorcinol.

Proposed Synthetic Workflow
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Caption: Proposed synthesis of Sudan Orange G-d5.

Experimental Protocol (Proposed)
Diazotization of Aniline-d5: Aniline-d5 is dissolved in a cold aqueous solution of hydrochloric

acid. A chilled aqueous solution of sodium nitrite is then added dropwise while maintaining

the temperature at 0-5 °C. The reaction mixture is stirred for a short period to ensure the

complete formation of the benzenediazonium-d5 chloride salt.

Azo Coupling: A solution of resorcinol in an aqueous sodium hydroxide solution is prepared

and cooled. The freshly prepared benzenediazonium-d5 chloride solution is then slowly

added to the resorcinol solution with vigorous stirring, while maintaining a low temperature.

Purification: The resulting precipitate, Sudan Orange G-d5, is collected by filtration, washed

with water, and can be further purified by recrystallization from a suitable solvent such as

ethanol.

Analytical Applications
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Sudan Orange G-d5 is primarily used as an internal standard for the quantification of Sudan

Orange G in various matrices by LC-MS/MS. Its use helps to correct for variations in sample

preparation, injection volume, and matrix effects, thereby improving the accuracy and precision

of the analytical results.

LC-MS/MS Method for the Analysis of Sudan Dyes
The following is a representative experimental protocol for the analysis of Sudan dyes,

including Sudan Orange G, using Sudan Orange G-d5 as an internal standard. This protocol is

based on established methods for the analysis of Sudan dyes in food matrices.[4][5]

Table 3: LC-MS/MS Instrumentation and Conditions

Parameter Condition

Liquid Chromatograph UHPLC system

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
A suitable gradient to separate the analytes of

interest

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Source Electrospray Ionization (ESI), positive mode

Sample Preparation
A generic sample preparation workflow for the extraction of Sudan dyes from a solid food

matrix (e.g., chili powder) is outlined below.
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Caption: Analytical workflow for Sudan dye analysis.

Mass Spectrometry Parameters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1668930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multiple Reaction Monitoring (MRM) is typically used for the quantification of Sudan Orange G.

The precursor ion (the protonated molecule [M+H]⁺) is selected in the first quadrupole,

fragmented in the collision cell, and specific product ions are monitored in the third quadrupole.

Table 4: Proposed MRM Transitions for Sudan Orange G and Sudan Orange G-d5

Compound Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Sudan Orange G 215.1 93.1 122.1

Sudan Orange G-d5 220.1 98.1 122.1

Note: The MRM transitions for Sudan Orange G-d5 are predicted based on the fragmentation

pattern of Sudan Orange G. The product ion at m/z 98.1 corresponds to the deuterated phenyl

fragment, while the product ion at m/z 122.1 corresponds to the non-deuterated resorcinol

fragment.

Conclusion
Sudan Orange G-d5 is an essential tool for the accurate and reliable quantification of Sudan

Orange G in various samples. This technical guide provides a comprehensive overview of its

properties, a plausible synthesis route, and a detailed analytical workflow for its application in

LC-MS/MS. The use of Sudan Orange G-d5 as an internal standard is highly recommended

for any laboratory conducting quantitative analysis of this prohibited dye, ensuring data of the

highest quality and integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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